Cas no 2137715-41-2 (1H-Imidazole-2-methanesulfonamide, 1-(2-methoxyethyl)-)

• Product Name: 1H-Imidazole-2-methanesulfonamide, 1-(2-methoxyethyl)-
• CAS No: 2137715-41-2
• MF: C₇H₁₃N₃O₃S
• MW: 219.26142001152
• CID: 5286454
• Update Time: 2025-05-22

1H-Imidazole-2-methanesulfonamide, 1-(2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-methanesulfonamide, 1-(2-methoxyethyl)-

• Inchi： 1S/C7H13N3O3S/c1-13-5-4-10-3-2-9-7(10)6-14(8,11)12/h2-3H,4-6H2,1H3,(H2,8,11,12)
• InChI Key： IXOOGJHSQKOJRC-UHFFFAOYSA-N
• SMILES： C1(CS(N)(=O)=O)N(CCOC)C=CN=1

Additional information on 1H-Imidazole-2-methanesulfonamide, 1-(2-methoxyethyl)-

1H-Imidazole-2-methanesulfonamide, 1-(2-methoxyethyl) (CAS No: 2137715-41-2)

The compound 1H-Imidazole-2-methanesulfonamide, 1-(2-methoxyethyl), with the CAS number 2137715-41-2, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and development. The structure of this compound consists of an imidazole ring substituted with a methanesulfonamide group at position 2 and a 2-methoxyethyl group at position 1. These substituents play a crucial role in determining the compound's chemical properties, biological activity, and potential therapeutic applications.

Imidazoles are known for their versatility in organic synthesis due to their ability to participate in various chemical reactions, including nucleophilic aromatic substitution and cycloaddition reactions. The presence of the methanesulfonamide group in this compound introduces additional functionality, such as enhanced solubility and improved pharmacokinetic properties. The methoxyethyl substituent further enhances the compound's stability and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 1H-Imidazole-2-methanesulfonamide, 1-(2-methoxyethyl) as a promising lead compound in the development of novel therapeutic agents. Researchers have explored its activity against various targets, including enzymes, receptors, and other molecular entities involved in disease pathways. For instance, this compound has shown potential as an inhibitor of certain kinases, which are critical in cancer signaling pathways. Additionally, its ability to modulate ion channels has been investigated, suggesting its role in treating neurological disorders.

The synthesis of 1H-Imidazole-2-methanesulfonamide, 1-(2-methoxyethyl) involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The starting material is typically an imidazole derivative, which undergoes functionalization to introduce the methanesulfonamide and methoxyethyl groups. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of enantiomerically pure versions of this compound, which is essential for preclinical studies.

In terms of applications, 1H-Imidazole-2-methanesulfonamide, 1-(2-methoxyethyl) has been extensively studied for its potential in anti-cancer therapy. Preclinical studies have demonstrated its ability to inhibit tumor growth by targeting specific oncogenic pathways. Furthermore, its anti-inflammatory properties have been explored for treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

Another area of interest is the evaluation of this compound's neuroprotective effects. Studies have shown that it can protect neurons from oxidative stress-induced damage, making it a potential candidate for treating neurodegenerative diseases like Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier is particularly advantageous for such applications.

The pharmacokinetic profile of 1H-Imidazole-2-methanesulfonamide, 1-(2-methoxyethyl) has been thoroughly investigated using advanced analytical techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS). These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The results indicate that the compound has favorable bioavailability and a reasonable half-life, which are essential for its potential use as an oral medication.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's interactions with biological targets. Molecular docking studies have revealed key interactions between the imidazole ring and target proteins' binding sites. These findings have guided further optimization efforts aimed at improving the compound's potency and selectivity.

In conclusion, The CAS No: